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Compound of Interest

Compound Name: Ethylenediamine dihydrochloride

Cat. No.: B146915

An In-depth Technical Guide on the Safety and Handling of Ethylenediamine Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethylenediamine dihydrochloride (CAS No. 333-18-6) is a white crystalline solid that is
highly soluble in water.[1] It is the dihydrochloride salt of ethylenediamine and finds use in
various applications, including as a stabilizer in pharmaceutical creams and in chemical
synthesis.[2][3] Due to its hazardous properties, a thorough understanding of its safety and
handling precautions is crucial for personnel in research and drug development. This guide
provides comprehensive information on the safe handling, storage, and emergency procedures
for ethylenediamine dihydrochloride.

Chemical and Physical Properties

A summary of the key physical and chemical properties of ethylenediamine dihydrochloride
is presented in Table 1. This data is essential for understanding its behavior under various
laboratory conditions.

Table 1: Physical and Chemical Properties of Ethylenediamine Dihydrochloride
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Property Value References
Chemical Formula C2HsN2 - 2HCI [4]
Molecular Weight 133.02 g/mol [5]1[6]

White to off-white crystalline
Appearance ] [21[41[5]
powder/solid

Odor Slight ammonia-like odor [2][4]
Melting Point >300 °C [7]
Solubility in Water 300 g/L (at 20 °C) [1107]
pH 3.9 - 5.0 (for a 10% solution) [4]

- Stable under normal
Stability - . . [71[81°]
conditions, but is hygroscopic.

Hazard Identification and Classification

Ethylenediamine dihydrochloride is classified as a hazardous substance.[10] Its hazard
classifications according to the Globally Harmonized System (GHS) are summarized in Table 2.

Table 2: GHS Hazard Classification for Ethylenediamine Dihydrochloride
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Hazard Hazard Signal ]
Category Pictograms References
Class Statement Word
H302:
Acute )
o Harmful if Danger GHSO07 [4115119]
Toxicity, Oral
swallowed
Skin H315:
Corrosion/Irrit 2 Causes skin Danger GHSO07 [519]
ation irritation
) H319:
Serious Eye
Causes
Damage/Eye 2 ) Danger GHSO07 [519]
o serious eye
[rritation o
irritation
H334: May
cause allergy
) or asthma
Respiratory
o 1 symptoms or Danger GHSO08 [519]
Sensitization '
breathing
difficulties if
inhaled
H317: May
Skin cause an
o 1 ) ) Danger GHSO07 [519]
Sensitization allergic skin
reaction
Specific
H335: May
Target Organ
o cause
Toxicity 3 ) Danger GHSO07 [519]
] respiratory
(Single o
irritation
Exposure)

Toxicological Information

Exposure to ethylenediamine dihydrochloride can lead to various adverse health effects. A
summary of acute toxicity data is provided in Table 3.
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Table 3: Acute Toxicity Data for Ethylenediamine Dihydrochloride

Exposure Route Species Value References
Oral LD50 Mouse 1620 mg/kg [8][11]
Dermal LD50 Rabbit >6400 mg/kg [8][11]

Key Health Effects:

Inhalation: May cause respiratory irritation and sensitization, potentially leading to asthma-
like symptoms.[5][11]

o Skin Contact: Causes skin irritation and may lead to allergic skin reactions (allergic contact
dermatitis).[5][6][10]

o Eye Contact: Causes serious eye irritation.[5][10]
 Ingestion: Harmful if swallowed, and may cause irritation of the digestive tract.[5][8]

o Chronic Exposure: Repeated exposure may lead to asthma.[11] Adverse reproductive effects
have been reported in humans.[8]

Handling and Storage
Handling Precautions

e Avoid contact with skin, eyes, and clothing.[8][11]
e Do not breathe dust.[5][9]

o Use only in a well-ventilated area, and provide appropriate exhaust ventilation where dust is
formed.[8][9][11]

e Minimize dust generation and accumulation.[8]
o Wash hands thoroughly after handling and before breaks.[8][9]

e Do not eat, drink, or smoke when using this product.[5]
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Storage Conditions

e Store in a cool, dry, and well-ventilated place.[8][9][11]
» Keep the container tightly closed.[8][9][11]
e Due to its hygroscopic nature, protect it from moisture.[8][11]

o Store away from incompatible materials.[8]

Incompatible Materials

» Strong oxidizing agents.[8][11]
e Moisture.[8]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling ethylenediamine
dihydrochloride.

Table 4: Recommended Personal Protective Equipment

Protection Type Specifications References

) Chemical safety goggles or a
Eye/Face Protection ) [5181I9]
face shield are recommended.

Wear suitable protective
gloves (e.g., nitrile rubber) and

Skin Protection a lab coat or other protective [51I819]1[10]
clothing to prevent skin

exposure.

In case of insufficient
ventilation or when dust is

Respiratory Protection generated, wear a NIOSH (US)  [5][8][9][10]
or EN 143 (EU) approved

particulate respirator.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://pim-resources.coleparmer.com/sds/05009.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1680861076_ETHYLENEDIAMINEDIHYDROCHLORIDE-CASNO-333-18-6-MSDS(3).pdf
https://www.chemicalbook.com/msds/ethylenediamine-dihydrochloride.htm
https://pim-resources.coleparmer.com/sds/05009.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1680861076_ETHYLENEDIAMINEDIHYDROCHLORIDE-CASNO-333-18-6-MSDS(3).pdf
https://www.chemicalbook.com/msds/ethylenediamine-dihydrochloride.htm
https://pim-resources.coleparmer.com/sds/05009.pdf
https://www.chemicalbook.com/msds/ethylenediamine-dihydrochloride.htm
https://pim-resources.coleparmer.com/sds/05009.pdf
https://pim-resources.coleparmer.com/sds/05009.pdf
https://www.chemicalbook.com/msds/ethylenediamine-dihydrochloride.htm
https://pim-resources.coleparmer.com/sds/05009.pdf
https://www.benchchem.com/product/b146915?utm_src=pdf-body
https://www.benchchem.com/product/b146915?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYLENEDIAMINE-DIHYDROCHLORIDE-CASNO-333-18-03726-EN.aspx
https://pim-resources.coleparmer.com/sds/05009.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1680861076_ETHYLENEDIAMINEDIHYDROCHLORIDE-CASNO-333-18-6-MSDS(3).pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYLENEDIAMINE-DIHYDROCHLORIDE-CASNO-333-18-03726-EN.aspx
https://pim-resources.coleparmer.com/sds/05009.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1680861076_ETHYLENEDIAMINEDIHYDROCHLORIDE-CASNO-333-18-6-MSDS(3).pdf
https://www.spectrumchemical.com/media/sds/E3325.PDF
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYLENEDIAMINE-DIHYDROCHLORIDE-CASNO-333-18-03726-EN.aspx
https://pim-resources.coleparmer.com/sds/05009.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1680861076_ETHYLENEDIAMINEDIHYDROCHLORIDE-CASNO-333-18-6-MSDS(3).pdf
https://www.spectrumchemical.com/media/sds/E3325.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

First Aid Measures

In case of exposure, immediate medical attention is required. The following first aid measures
should be taken:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[8][9][11]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Wash the affected area with soap and water.
Seek medical attention.[8][9][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[5][8][11]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and give them 2-4 cupfuls of water or milk to drink. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.[5][8][11]

Caption: First aid procedures for different exposure routes to ethylenediamine
dihydrochloride.

Accidental Release Measures
In the event of a spill, follow these procedures:

Personal Precautions: Evacuate unnecessary personnel from the area.[5] Wear appropriate
personal protective equipment (PPE) as outlined in Section 6.[5][9] Avoid breathing dust and
prevent contact with skin and eyes.[5][9]

Environmental Precautions: Prevent the substance from entering drains, sewers, or
waterways.[5][9]

Containment and Cleanup:

o Ventilate the area of the spill.[5][8]
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o For small spills, vacuum or sweep up the material and place it into a suitable, labeled
disposal container.[8]

o For larger spills, use a shovel to put the material into a convenient waste disposal
container.[10]

o Avoid generating dust during cleanup.[8][9]

o Clean the spill area thoroughly with water.[10]
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Caption: Logical workflow for handling an ethylenediamine dihydrochloride spill.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b146915?utm_src=pdf-body-img
https://www.benchchem.com/product/b146915?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146915?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9][11]

¢ Unsuitable Extinguishing Media: Do not use a heavy water stream.[5]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion, including hydrogen chloride, nitrogen oxides, and carbon
monoxide.[8][11]

» Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA)
and full protective gear.[8][9]

Disposal Considerations

» Dispose of waste material in accordance with all applicable local, regional, national, and
international regulations.[4][5]

» Waste should be treated as hazardous.[4]
e Do not allow the product to enter drains or the environment.[9]

o Contaminated packaging should also be disposed of as hazardous waste.[4] One method of
disposal is to dissolve or mix the material with a combustible solvent and burnitin a
chemical incinerator equipped with an afterburner and scrubber.[9]

Experimental Protocols
Protocol for Neutralization of Small Spills

For small spills on a laboratory bench, after mechanical cleanup, the area can be neutralized.
Given that ethylenediamine dihydrochloride is the salt of a weak base and a strong acid, its
agueous solution will be acidic. A weak base can be used for neutralization.

Materials:

e Sodium bicarbonate (NaHCOs) solution (5-10%)
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pH indicator strips or a calibrated pH meter

Appropriate PPE (gloves, goggles, lab coat)

Wiping materials (e.g., paper towels)

Labeled waste container

Procedure:

Ensure all solid material has been mechanically removed as per the spill cleanup procedure
in Section 8.

o Apply the sodium bicarbonate solution to the contaminated surface.
 Allow the solution to react for several minutes.

o Check the pH of the surface with an indicator strip or pH meter to ensure it is near neutral
(pH 6-8).

» Wipe the area clean with absorbent materials.
» Place all used cleaning materials into a labeled hazardous waste container.

e Clean the area again with soap and water.

Conclusion

Ethylenediamine dihydrochloride is a valuable chemical in research and development but
poses significant health risks if not handled properly. Adherence to the safety protocols outlined
in this guide, including the consistent use of appropriate personal protective equipment, proper
handling and storage procedures, and preparedness for emergencies, is essential to ensure a
safe working environment. Researchers, scientists, and drug development professionals must
be thoroughly familiar with this information before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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